Cas no 87190-76-9 ( )

• Product Name: &nbsp
• CAS No: 87190-76-9
• MF: C₁₃H₁₄N₈O₄
• MW: 346.30146074295
• CID: 992329
• PubChem ID: 457973
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [(2S,3S,5R)-3-azido-5-[2-oxo-4-(1,2,4-triazol-1-yl)pyrimidin-1-yl]oxolan-2-yl]methyl acetate
• NSC382316
• Acetic acid 3-azido-5-(2-oxo-4-[1,2,4]triazol-1-yl-2H-pyrimidin-1-yl)-tetrahydro-furan-2-ylmethyl ester furan-2-ylmethyl ester
• [(2S,3S,5R)-3-azido-5-[2-oxo-4-(1,2,4-triazol-1-yl)pyrimidin-1-yl]tetrahydrofuran-2-yl]methyl acetate
• Acetic acid 3-azido-5-(2-oxo-4-(1,2,4)triazol-1-yl-2H-pyrimidin-1-yl)-tetrahydro-furan-2-ylmethyl ester furan-2-ylmethyl ester
• DTXSID80236163
• 87190-76-9
• NSC 382316
•  

• Inchi： 1S/C13H14N8O4/c1-8(22)24-5-10-9(18-19-14)4-12(25-10)20-3-2-11(17-13(20)23)21-7-15-6-16-21/h2-3,6-7,9-10,12H,4-5H2,1H3/t9-,10+,12+/m0/s1
• InChI Key： SGSTZVCBHMEELE-HOSYDEDBSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C)=O)N=[N+]=[N-])N1C(N=C(C=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 346.113801
• Monoisotopic Mass: 346.113801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C